3-Amino-4-chloro-N-cyclohexylbenzenesulfonamide

• IUPAC Name: 3-amino-4-chloro-N-cyclohexylbenzenesulfonamide
• InChI: InChI=1S/C12H17ClN2O2S/c13-11-7-6-10(8-12(11)14)18(16,17)15-9-4-2-1-3-5-9/h6-9,15H,1-5,14H2
• InChI Key: UIVRAEKLXYWGBA-UHFFFAOYSA-N
• Canonical SMILES: C1CCC(CC1)NS(=O)(=O)C2=CC(=C(C=C2)Cl)N
• Molecular Formula: C12H17ClN2O2S
• Molecular Weight: 288.79 g/mol

Description

3-Amino-4-chloro-N-cyclohexylbenzenesulfonamide, also known as chlorcyclizine, is a drug used to treat allergies, hay fever, and other conditions. It belongs to the class of drugs known as antihistamines, which are used to block the action of histamine, a chemical released by the body that causes allergy symptoms. Chlorcyclizine is used to relieve the symptoms of allergies such as sneezing, itching, runny nose, and watery eyes. It is also used to treat hay fever, hives, and other allergic skin reactions.

Mechanism Of Action

Chlorcyclizine works by blocking the action of histamine, a chemical released by the body that causes allergy symptoms. It binds to histamine receptors on the surface of cells, preventing them from responding to histamine. This prevents the release of other chemicals that cause allergy symptoms, such as sneezing, itching, runny nose, and watery eyes.

Biochemical And Physiological Effects

Chlorcyclizine has been shown to have a variety of biochemical and physiological effects. It has been shown to reduce inflammation, reduce the production of histamine, and inhibit the release of other chemicals that cause allergy symptoms. It has also been shown to reduce the production of leukotrienes, which are chemicals that can cause asthma symptoms. In addition, it has been shown to reduce the production of prostaglandins, which are chemicals that can cause pain and inflammation.

Advantages And Limitations For Lab Experiments

Chlorcyclizine has several advantages and limitations for lab experiments. One advantage is that it is relatively inexpensive and easy to obtain. It is also easy to use and administer. A limitation is that it can cause drowsiness and other side effects, so it should be used with caution. In addition, it has a short half-life, so it must be administered frequently.

Future Directions

There are several potential future directions for research involving 3-Amino-4-chloro-N-cyclohexylbenzenesulfonamidene. One potential direction is to further investigate the effects of 3-Amino-4-chloro-N-cyclohexylbenzenesulfonamidene on the immune system. Another potential direction is to investigate the effects of 3-Amino-4-chloro-N-cyclohexylbenzenesulfonamidene on other conditions, such as asthma and eczema. In addition, further research could be conducted to investigate the effects of 3-Amino-4-chloro-N-cyclohexylbenzenesulfonamidene on the central nervous system. Finally, further research could be conducted to investigate the long-term safety and efficacy of 3-Amino-4-chloro-N-cyclohexylbenzenesulfonamidene.

Scientific Research Applications

Chlorcyclizine has been studied in a variety of scientific research applications. It has been used to study the effects of histamine on the body, as well as to study the effects of other drugs on the body. It has also been used to study the effects of drugs on the central nervous system. In addition, it has been used to study the effects of drugs on the immune system.